Cas no 874528-11-7 (2-(aminomethyl)cyclopentan-1-ol)

• Product Name: 2-(aminomethyl)cyclopentan-1-ol
• CAS No: 874528-11-7
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 1033026
• PubChem ID: 533887
• Update Time: 2024-12-09

2-(aminomethyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)cyclopentanol
• 2-(aminomethyl)cyclopentan-1-ol
• 2-(Aminomethyl)cyclopentanol (ACI)
• Z409444212
• MFCD12190200
• 874528-11-7
• SCHEMBL2520234
• SY188444
• DTXSID20336454
• CS-0260689
• VORALDSQPSWPRK-UHFFFAOYSA-N
• F2147-1890
• EN300-75608
• E85225
• AKOS009433641
• SB84525
• 1867064-51-4

• Inchi： 1S/C6H13NO/c7-4-5-2-1-3-6(5)8/h5-6,8H,1-4,7H2
• InChI Key： VORALDSQPSWPRK-UHFFFAOYSA-N
• SMILES： OC1C(CN)CCC1

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų